Cas no 89857-72-7 (1H-Pyrazole, 1-[(2-ethyl-2-methyl-1,3-dioxolan-4-yl)methyl]-)

1H-Pyrazole, 1-[(2-ethyl-2-methyl-1,3-dioxolan-4-yl)methyl]- structure
89857-72-7 structure
Product Name:1H-Pyrazole, 1-[(2-ethyl-2-methyl-1,3-dioxolan-4-yl)methyl]-
CAS No:89857-72-7
MF:C10H16N2O2
MW:196.246242523193
CID:587064
PubChem ID:13264216
Update Time:2025-04-19

1H-Pyrazole, 1-[(2-ethyl-2-methyl-1,3-dioxolan-4-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 1-[(2-ethyl-2-methyl-1,3-dioxolan-4-yl)methyl]-
    • 1-[(2-ethyl-2-methyl-1,3-dioxolan-4-yl)methyl]pyrazole
    • 1-[(2-Ethyl-2-methyl-1,3-dioxolan-4-yl)methyl]-1H-pyrazole
    • 89857-72-7
    • DTXSID40532951
    • Inchi: 1S/C10H16N2O2/c1-3-10(2)13-8-9(14-10)7-12-6-4-5-11-12/h4-6,9H,3,7-8H2,1-2H3
    • InChI Key: BAEDZJMAWWWRJU-UHFFFAOYSA-N
    • SMILES: O1C(CN2C=CC=N2)COC1(C)CC

Computed Properties

  • Exact Mass: 196.121177757g/mol
  • Monoisotopic Mass: 196.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 36.3Ų
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